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Compound of Interest

Compound Name: (5-Iodo-2-methylphenyl)methanol

Cat. No.: B581824 Get Quote

Technical Guide: (5-Iodo-2-
methylphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to provide comprehensive information on the physical properties of

the chemical compound (5-Iodo-2-methylphenyl)methanol. A thorough search of available

scientific literature, chemical databases, and supplier specifications has been conducted to

compile this document. However, it is critical to note that detailed experimental data on the

physical properties of this specific isomer are exceptionally scarce in publicly accessible

resources. Much of the available information pertains to related isomers or more complex

molecules containing the (5-iodo-2-methylphenyl)methyl moiety.

Chemical Identity
Name: (5-Iodo-2-methylphenyl)methanol

Synonyms: 5-Iodo-2-methylbenzyl alcohol

Molecular Formula: C₈H₉IO

Molecular Weight: 248.06 g/mol
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Structure:

Physical Properties
A comprehensive search for quantitative physical property data for (5-Iodo-2-
methylphenyl)methanol yielded limited specific values. The table below summarizes the

available information, which is largely based on data for isomeric compounds or is

computationally predicted. Researchers should use these values with caution and are advised

to determine them experimentally for any critical applications.
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Property Value Source and Remarks

CAS Number Not definitively assigned

While CAS number 220991-

50-4 is associated with "(2-

iodo-5-Methylphenyl)Methanol"

by some suppliers, a specific

and verified CAS number for

the 5-iodo-2-methyl isomer is

not consistently reported in

major chemical databases.

Melting Point Data not available

Experimental data for this

specific isomer is not available

in the searched literature.

Boiling Point Data not available

Experimental data for this

specific isomer is not available

in the searched literature.

Solubility Data not available

Expected to be soluble in

common organic solvents like

methanol, ethanol, and DMSO,

based on the properties of

similar aromatic alcohols.

Density Data not available

Experimental data for this

specific isomer is not available

in the searched literature.

pKa Data not available

The acidic proton is on the

hydroxyl group. The pKa is

expected to be similar to that

of other benzyl alcohols.

Note: The lack of specific experimental data necessitates that the above table remains largely

unpopulated. It is recommended that these properties be determined experimentally.

Experimental Protocols
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Detailed experimental protocols for the determination of the physical properties of (5-Iodo-2-
methylphenyl)methanol are not available in the reviewed literature. Standard methodologies

for determining melting point, boiling point, and solubility would be applicable.

Melting Point Determination: A standard capillary melting point apparatus could be used. The

compound would be introduced into a capillary tube, and the temperature at which the solid

melts to a liquid would be recorded.

Boiling Point Determination: Due to the expected high boiling point and potential for

decomposition, vacuum distillation would be the preferred method for determining the boiling

point.

Solubility Determination: A known amount of the solid would be added to a measured volume

of a solvent at a specific temperature. The mixture would be agitated until saturation is

reached, and the concentration of the dissolved solid would be determined.

Synthesis and Characterization
While a specific, detailed synthesis protocol for (5-Iodo-2-methylphenyl)methanol with

characterization data was not found, general synthetic routes to similar compounds often

involve the reduction of the corresponding carboxylic acid or aldehyde. For example, the

reduction of 5-iodo-2-methylbenzoic acid with a suitable reducing agent like lithium aluminum

hydride would be a plausible route.

A patent for the preparation of the related compound, 2-bromo-5-iodo-benzyl alcohol, involves

a multi-step synthesis starting from o-toluidine. This suggests that a similar multi-step process

might be required for the synthesis of (5-Iodo-2-methylphenyl)methanol.

Characterization of the synthesized compound would typically involve:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure

and purity of the compound.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition.

Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl functional group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b581824?utm_src=pdf-body
https://www.benchchem.com/product/b581824?utm_src=pdf-body
https://www.benchchem.com/product/b581824?utm_src=pdf-body
https://www.benchchem.com/product/b581824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for Synthesis
The following diagram illustrates a potential logical workflow for obtaining and characterizing (5-
Iodo-2-methylphenyl)methanol, given the lack of direct data.
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Caption: Logical workflow for the synthesis, characterization, and physical property

determination of (5-Iodo-2-methylphenyl)methanol.

Conclusion
There is a significant gap in the publicly available scientific literature regarding the

experimentally determined physical properties of (5-Iodo-2-methylphenyl)methanol.
Researchers and drug development professionals requiring this data for their work are strongly

encouraged to perform experimental determinations to obtain reliable values. The information

provided in this guide is intended to be a starting point and highlights the current lack of

comprehensive data for this specific chemical compound.

To cite this document: BenchChem. [(5-Iodo-2-methylphenyl)methanol physical properties].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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